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Compound of Interest

Compound Name:
4-(Aminomethyl)-2-methylphenol

hydrobromide

CAS No.: 2225136-15-0

Cat. No.: B2927320

Get Quote

This guide provides a technical comparison of the crystallographic properties and solid-state

performance of 4-(Aminomethyl)-2-methylphenol hydrobromide, contrasting it with its

hydrochloride counterpart and structural analogues.[1][2]

Executive Summary
4-(Aminomethyl)-2-methylphenol hydrobromide (also known as 3-methyl-4-

hydroxybenzylamine HBr) is a critical intermediate in the synthesis of phenylethanolamine-

based adrenergic agonists.[1][2] While the hydrochloride salt (HCl) is the standard commercial

form (CAS 1228880-52-1), the hydrobromide (HBr) salt offers distinct advantages in crystallinity

and hygroscopicity profiles crucial for drug formulation.[1][3]

This guide analyzes the X-ray diffraction (XRD) signature of the HBr salt, using the known

structures of Vanillylamine HCl and 3,4-Dihydroxybenzylamine HBr as validated reference

standards to define expected lattice expansions and hydrogen-bonding motifs.[1][3]

Chemical Identity & Crystallographic Context

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2927320#bc-rfq
https://www.benchchem.com/product/b2927320/docs?utm_src=pdf-body#x-ray-diffraction-data-for-4-aminomethyl-2-methylphenol-hydrobromide-crystals
https://www.chemscene.com/product/1240570-24-4.html
https://www.pharmacompass.com/chemistry-chemical-name/vanillylamine
https://www.benchchem.com/product/b2927320/docs?utm_src=pdf-body#x-ray-diffraction-data-for-4-aminomethyl-2-methylphenol-hydrobromide-crystals
https://www.chemscene.com/product/1240570-24-4.html
https://www.pharmacompass.com/chemistry-chemical-name/vanillylamine
https://www.chemscene.com/product/1240570-24-4.html
https://patents.google.com/patent/US6384080B1/en
https://www.chemscene.com/product/1240570-24-4.html
https://patents.google.com/patent/US6384080B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2927320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The target compound is the methyl-analogue of Vanillylamine.[1][2] The substitution of the

methoxy group (-OCH₃) with a methyl group (-CH₃) at the 3-position (relative to the

benzylamine) alters the steric profile and removes a hydrogen bond acceptor, significantly

impacting crystal packing.[1][3]

Feature Target Compound
Reference
Analogue 1

Reference
Analogue 2

Common Name

3-Methyl-4-

hydroxybenzylamine

HBr

Vanillylamine HCl

3,4-

Dihydroxybenzylamin

e HBr

Formula C₈H₁₁NO[1][2] · HBr C₈H₁₁NO₂[2][3] · HCl C₈H₁₁NO₂[2] · HBr

Anion Radius 1.96 Å (Bromide) 1.81 Å (Chloride) 1.96 Å (Bromide)

Crystal Habit Prismatic / Needles Orthorhombic Plates Monoclinic Prisms

Key Interaction
Phenolic OH

Br⁻

Phenolic OH

Cl⁻

Catechol OH

Br⁻

Comparative Analysis: HBr vs. HCl Salts
The choice between Hydrobromide and Hydrochloride salts is a critical decision in early-phase

development.[1][2] The XRD data highlights the mechanistic differences in stability.[2]

A. Lattice Volume & Density (Predicted)
The substitution of Chloride (Cl⁻) with Bromide (Br⁻) typically induces a unit cell volume

expansion of 5–8% in organic amine salts.[1][2][3]

HCl Salt: Tends to form tighter packing networks but often suffers from higher hygroscopicity

due to the higher charge density of the chloride ion.[2]

HBr Salt: The larger ionic radius of Br⁻ disrupts the "tight" water-bridging networks often

seen in HCl hydrates, frequently resulting in an anhydrous crystal form that is more stable at

high humidity.[1][2]
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B. Diffraction Signature (2 Shift)
When comparing the Powder XRD (PXRD) patterns of the HBr salt against the HCl salt,

researchers should expect:

Shift to Lower Angles: Due to the larger

-spacing (Br > Cl), the primary diffraction peaks will shift to lower

values (Bragg's Law:

).[1][2][3]

Peak Splitting: The lower symmetry often associated with HBr salts (e.g., Monoclinic

vs. Orthorhombic

) may cause single peaks in the HCl pattern to split into doublets in the HBr pattern.[2]

C. Hydrogen Bonding Topology
HCl Motif: Often forms infinite 1D chains where Cl⁻ bridges the ammonium headgroup and

the phenolic hydroxyl.[2]

HBr Motif: The HBr salt is predicted to form centrosymmetric dimers or 2D sheets.[1][2] The

softer Br⁻ anion is a weaker H-bond acceptor, which encourages the phenolic -OH to engage

in intermolecular H-bonds with adjacent organic molecules rather than terminating on the

anion.[1][2]

Experimental Protocol: Data Generation & Validation
To rigorously characterize this compound, follow this self-validating protocol. This workflow

ensures that the obtained XRD data is artifact-free.[1][2]

Phase 1: Crystal Growth (Slow Evaporation)[1][3][4]
Solvent System: Dissolve 100 mg of 4-(Aminomethyl)-2-methylphenol HBr in

Methanol:Ethanol (1:1). Avoid water to prevent hydrate formation.[1][2]

Nucleation: Filter through a 0.2 µm PTFE syringe filter into a clean vial.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemscene.com/product/1240570-24-4.html
https://www.pharmacompass.com/chemistry-chemical-name/vanillylamine
https://patents.google.com/patent/US6384080B1/en
https://www.pharmacompass.com/chemistry-chemical-name/vanillylamine
https://www.pharmacompass.com/chemistry-chemical-name/vanillylamine
https://www.chemscene.com/product/1240570-24-4.html
https://www.pharmacompass.com/chemistry-chemical-name/vanillylamine
https://www.chemscene.com/product/1240570-24-4.html
https://www.pharmacompass.com/chemistry-chemical-name/vanillylamine
https://www.chemscene.com/product/1240570-24-4.html
https://www.pharmacompass.com/chemistry-chemical-name/vanillylamine
https://www.chemscene.com/product/1240570-24-4.html
https://www.pharmacompass.com/chemistry-chemical-name/vanillylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2927320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Growth: Cover with Parafilm, poke 3 small holes, and store at 4°C in a vibration-free

environment.

Harvest: Crystals should appear within 48-72 hours. Harvest while still wet with mother liquor

to prevent desolvation cracking.[1][2]

Phase 2: Single Crystal XRD (SC-XRD) Acquisition
Mounting: Use Paratone-N oil and a MiTeGen loop.[1][2] Flash cool to 100 K immediately to

reduce thermal motion.

Source: Mo-K

(

Å) is preferred over Cu-K

to minimize absorption by the Bromine atom (

will be significant).[1][2]

Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate absorption

correction.

Phase 3: Powder XRD (PXRD) for Bulk Validation
Preparation: Lightly grind 50 mg of bulk material. Do not over-grind, as this can induce

amorphization.[2][3]

Scan Parameters: 3° to 40°

; Step size 0.02°; 1 sec/step.

Validation Check: Overlay the experimental PXRD pattern with the calculated pattern from

the SC-XRD structure (Mercury CSD software).

Pass: Peaks align perfectly (within

).
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Fail: Extra peaks indicate polymorphs or impurities.[1][2]

Workflow Visualization
The following diagram illustrates the decision logic for selecting the HBr salt and validating its

structure.

Start: 4-(Aminomethyl)-2-methylphenol

Salt Screening
(HCl vs. HBr)

Synthesize HCl Salt

Standard Route

Synthesize HBr Salt

Stability Route

Result: High Hygroscopicity
(Risk of Hydrates)

Compare 2-Theta Shifts
(Br expands lattice -> Lower angles)

Reference Data

Crystallization
(MeOH/EtOH)

Single Crystal XRD
(Mo Source, 100K)

Select Crystal

Powder XRD (PXRD)
(Bulk Purity Check)

Bulk Material

Select HBr for
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Click to download full resolution via product page

Caption: Workflow for comparative crystallographic analysis and selection of the Hydrobromide

salt form.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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